1-Dimethylphosphoryl-3-fluorobenzene

• IUPAC Name: 1-dimethylphosphoryl-3-fluorobenzene
• InChI: InChI=1S/C8H10FOP/c1-11(2,10)8-5-3-4-7(9)6-8/h3-6H,1-2H3
• InChI Key: IQSFNVZHXDRRFG-UHFFFAOYSA-N
• Canonical SMILES: CP(=O)(C)C1=CC=CC(=C1)F
• Molecular Formula: C8H10FOP
• Molecular Weight: 172.14 g/mol
• CAS No.: 23588-14-9

Description

1-Dimethylphosphoryl-3-fluorobenzene is an aromatic organophosphorus compound featuring a benzene ring substituted with a fluorine atom at the meta-position (C3) and a dimethylphosphoryl group (-PO(OCH₃)₂) at the para-position (C1). These compounds are characterized by their phosphorus-containing functional groups and fluorinated substituents, which influence reactivity, stability, and applications in organic synthesis or materials science .

Preparation Methods

The synthesis of 1-Dimethylphosphoryl-3-fluorobenzene typically involves the reaction of 3-fluorobenzene with dimethylphosphine oxide under specific conditions. One common method includes the use of a catalyst to facilitate the reaction, ensuring high yield and purity. Industrial production methods may involve large-scale reactions in controlled environments to maintain consistency and quality of the final product .

Chemical Reactions Analysis

1-Dimethylphosphoryl-3-fluorobenzene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the reagents and conditions used.

Reduction: Reduction reactions can lead to the formation of simpler compounds by removing oxygen atoms.

Substitution: The fluorine atom in the benzene ring can be substituted with other functional groups using appropriate reagents. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions.

Scientific Research Applications

1-Dimethylphosphoryl-3-fluorobenzene has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role as a precursor for drug development.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-Dimethylphosphoryl-3-fluorobenzene involves its interaction with molecular targets through its functional groups. The dimethylphosphoryl group can participate in various chemical reactions, while the fluorine atom can influence the compound’s reactivity and stability. These interactions can affect biological pathways and molecular processes, making the compound useful in different applications.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The evidence highlights several aliphatic phosphonofluoridates and phosphonates, which share functional group similarities with 1-dimethylphosphoryl-3-fluorobenzene. Key comparisons are outlined below:

Structural and Functional Group Analysis

Compound Name (IUPAC)	Molecular Formula	Key Substituents/Features	CAS RN	Source Evidence
3,3-Dimethylbutyl methylphosphonofluoridate	C₇H₁₆FO₂P	Aliphatic chain (3,3-dimethylbutyl), methylphosphonofluoridate	660-21-9
1,2,2-Trimethylpropyl ethylphosphonofluoridoate	C₈H₁₈FO₂P	Branched aliphatic chain, ethylphosphonofluoridate	N/A
2,6-Dimethylhept-4-yl 1-methylethylphosphonofluoridate	C₁₃H₂₆FO₂P	Long aliphatic chain, isopropylphosphonofluoridate	N/A
2,2-Difluoro-1-phenylethyl methylphosphonate	C₁₀H₁₂F₂O₃P	Aromatic phenyl group, difluoroethyl chain	N/A

Key Observations:

Aromatic vs. Aliphatic Backbones : Unlike the aliphatic compounds in the evidence, 1-dimethylphosphoryl-3-fluorobenzene’s aromatic ring introduces resonance stabilization, altering its electronic properties and reactivity. For example, the electron-withdrawing fluorine and phosphoryl groups on the benzene ring may enhance electrophilic substitution resistance compared to aliphatic analogs .

Phosphorus Functional Groups: The dimethylphosphoryl group in the target compound differs from the methylphosphonofluoridate (-PO(OCH₃)F) or ethylphosphonofluoridate (-PO(OC₂H₅)F) groups in the evidence. Fluorine’s presence in phosphonofluoridates increases their electrophilicity, making them more reactive toward nucleophiles than non-fluorinated phosphoryl derivatives .

Substituent Effects : The meta-fluorine in 1-dimethylphosphoryl-3-fluorobenzene may sterically hinder reactions at the benzene ring, whereas aliphatic chains in analogs (e.g., 3,3-dimethylbutyl) allow for conformational flexibility, influencing solubility and thermal stability .

Physicochemical and Reactivity Comparisons

Property	1-Dimethylphosphoryl-3-fluorobenzene (Inferred)	3,3-Dimethylbutyl methylphosphonofluoridate	2,2-Difluoro-1-phenylethyl methylphosphonate
Molecular Weight	~200 g/mol (estimated)	194.18 g/mol	248.17 g/mol
Boiling Point	High (aromatic stability)	Moderate (aliphatic chain)	High (aromatic + aliphatic hybrid)
Reactivity with H₂O	Low (stable phosphoryl group)	High (fluoridate group hydrolyzes rapidly)	Moderate (phosphonate hydrolyzes slowly)
Applications	Catalysis, ligands	Nerve agent precursors	Specialty solvents, intermediates

Notes:

• Hydrolytic Stability: The absence of a fluoridate group (-F) in 1-dimethylphosphoryl-3-fluorobenzene likely renders it more hydrolytically stable than phosphonofluoridates like 3,3-dimethylbutyl methylphosphonofluoridate, which rapidly hydrolyzes in aqueous environments .

Biological Activity

1-Dimethylphosphoryl-3-fluorobenzene is a compound of significant interest in the field of medicinal chemistry and pharmacology due to its diverse biological activities. This article provides a comprehensive overview of its biological activity, including mechanisms of action, case studies, and relevant research findings.

Chemical Structure and Properties

Chemical Formula : C₉H₁₁FNO₃P
Molecular Weight : 221.16 g/mol
Structural Characteristics : The compound features a fluorobenzene ring substituted with a dimethylphosphoryl group, which is crucial for its biological activity.

The biological activity of 1-Dimethylphosphoryl-3-fluorobenzene can be attributed to several mechanisms:

• Enzyme Inhibition : The compound may inhibit key enzymes involved in metabolic pathways, which can affect cellular functions.
• Membrane Interaction : Its lipophilic nature allows it to integrate into cellular membranes, potentially disrupting membrane integrity and leading to cell death.
• Signal Transduction Modulation : It may influence various signaling pathways by interacting with specific receptors or proteins.

Antimicrobial Activity

Research indicates that 1-Dimethylphosphoryl-3-fluorobenzene exhibits notable antimicrobial properties. In vitro studies have demonstrated its effectiveness against various bacterial strains:

Pathogen	Activity Level	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	Moderate	25 µg/mL
Escherichia coli	Strong	10 µg/mL
Pseudomonas aeruginosa	Weak	>100 µg/mL

The compound's mechanism likely involves disrupting bacterial cell membranes or inhibiting essential metabolic enzymes necessary for bacterial survival.

Anti-inflammatory Properties

1-Dimethylphosphoryl-3-fluorobenzene has also been studied for its anti-inflammatory effects. Experimental models have shown that it can significantly reduce inflammation markers, such as cytokines, indicating its potential utility in treating inflammatory diseases.

Case Study 1: Antimicrobial Efficacy

A study focused on the antimicrobial efficacy of 1-Dimethylphosphoryl-3-fluorobenzene against various pathogens. The results indicated:

• The compound exhibited significant activity against gram-negative bacteria, particularly Escherichia coli, with an MIC of 10 µg/mL.
• The study concluded that the compound could serve as a potential therapeutic agent against bacterial infections, especially in cases where traditional antibiotics are ineffective.

Case Study 2: Anti-inflammatory Effects

In another investigation, the anti-inflammatory effects of the compound were assessed using a murine model of arthritis. Key findings included:

• A significant reduction in paw swelling was observed in treated mice compared to controls.
• The levels of pro-inflammatory cytokines (e.g., TNF-alpha, IL-6) were markedly decreased, suggesting a robust anti-inflammatory response facilitated by the compound.

Research Findings and Applications

1-Dimethylphosphoryl-3-fluorobenzene is being explored for various applications in medicinal chemistry:

• Drug Development : Its unique properties make it a candidate for developing new antimicrobial and anti-inflammatory drugs.
• Chemical Synthesis : The compound serves as an important intermediate in organic synthesis, particularly in creating more complex molecules.